molecular formula C10H7FN4S B8439880 2-fluoro-6-[(3-isothiocyanato-1H-pyrazol-1-yl)methyl]pyridine

2-fluoro-6-[(3-isothiocyanato-1H-pyrazol-1-yl)methyl]pyridine

Cat. No. B8439880
M. Wt: 234.26 g/mol
InChI Key: AONJUCJJPOZXOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-fluoro-6-[(3-isothiocyanato-1H-pyrazol-1-yl)methyl]pyridine is a useful research compound. Its molecular formula is C10H7FN4S and its molecular weight is 234.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-fluoro-6-[(3-isothiocyanato-1H-pyrazol-1-yl)methyl]pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-fluoro-6-[(3-isothiocyanato-1H-pyrazol-1-yl)methyl]pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H7FN4S

Molecular Weight

234.26 g/mol

IUPAC Name

2-fluoro-6-[(3-isothiocyanatopyrazol-1-yl)methyl]pyridine

InChI

InChI=1S/C10H7FN4S/c11-9-3-1-2-8(13-9)6-15-5-4-10(14-15)12-7-16/h1-5H,6H2

InChI Key

AONJUCJJPOZXOB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC(=C1)F)CN2C=CC(=N2)N=C=S

Origin of Product

United States

Synthesis routes and methods

Procedure details

Intermediate 48 (48 mg, 0.250 mmol) was dissolved in 2 mL of DCM. 2 mL of sodium bicarbonate solution (aqueous, saturated) were added to the mixture and finally thiocarbonyl dichloride (ALDRICH, 0.019 mL, 0.250 mmol) was added dropwise. The reaction was stirred for 15 h. The crude was dissolved in 5 mL of DCM and washed with 5 mL of distilled water. Organic layer was dried over MgSO4 (anh), filtered and concentrated to dryness to give the title compound as a brown oil (45 mg, 0.192 mmol, 77%). 1H NMR (300 MHz, CDCl3) δ ppm: 7.78 (q, 1H), 7.49 (d, 1H), 6.98 (dd, 1H), 6.89 (dd, 1H), 6.22 (d, 1H); 5.26 (s, 2H). [ES+MS] m/z 235 (MH+).
Name
Intermediate 48
Quantity
48 mg
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step Two
Quantity
0.019 mL
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
solvent
Reaction Step Three
Yield
77%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.